Cas no 2287300-46-1 (Methyl({[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine)

• Product Name: Methyl({[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
• CAS No: 2287300-46-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6024298
• PubChem ID: 137944576
• Update Time: 2025-08-01

Methyl({[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• EN300-6760655
• N-Methyl-1-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• 2287300-46-1
• methyl({[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
• Methyl({[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine

• Inchi： 1S/C13H16N2O2/c1-14-9-12-6-13(7-12,8-12)10-2-4-11(5-3-10)15(16)17/h2-5,14H,6-9H2,1H3
• InChI Key： UMPFIEDCVRXULF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C12CC(CNC)(C1)C2)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on Methyl({[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine

Comprehensive Overview of Methyl({[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine (CAS No. 2287300-46-1)

The compound Methyl({[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine (CAS No. 2287300-46-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its distinctive bicyclo[1.1.1]pentane core, coupled with a 4-nitrophenyl substituent, makes it a valuable scaffold for drug discovery and advanced material applications. Researchers are increasingly exploring its potential as a bioisostere for traditional aromatic rings, a topic that aligns with current trends in fragment-based drug design and 3D molecular optimization.

One of the most frequently searched questions in the context of this compound revolves around its synthetic routes and reactivity. The presence of the nitro group and the strained bicyclo[1.1.1]pentane system offers intriguing possibilities for selective functionalization, a subject of high interest in click chemistry and late-stage diversification strategies. Recent studies highlight its utility in proteolysis-targeting chimeras (PROTACs), where its rigid framework enhances binding affinity and pharmacokinetic properties.

From a computational chemistry perspective, the compound's steric strain and electronic effects are hot topics in molecular dynamics simulations. Users often search for QSPR models (Quantitative Structure-Property Relationship) to predict its behavior in biological systems. The methylamine moiety further adds to its versatility, enabling facile conjugation with fluorescent tags or biocompatible polymers, which is highly relevant to theranostic applications.

In the realm of green chemistry, the compound's potential for catalytic hydrogenation of the nitro group to an amine is a trending research area. This transformation is critical for producing pharmaceutical intermediates with reduced environmental impact. Additionally, its solubility profile and logP values are frequently queried by formulators working on drug delivery systems.

The patent landscape for Methyl({[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine reveals growing interest from biotech companies, particularly in kinase inhibitor development. Its ability to modulate protein-protein interactions (PPIs) is another key focus, addressing a major challenge in undruggable target research. SEO-optimized queries often include terms like "bicyclopentane derivatives in drug design" or "nitrophenyl analogs for imaging probes", reflecting its multidisciplinary appeal.

Analytical characterization of this compound, especially via LC-MS and NMR spectroscopy, is another high-traffic topic. Researchers emphasize the importance of chiral separation techniques due to its potential stereocenters. The compound's thermal stability data is also sought after for applications in high-performance polymers.

In conclusion, Methyl({[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine represents a compelling case study in modern structure-activity relationship (SAR) exploration. Its intersection with cutting-edge fields like AI-assisted molecular design and cryo-EM ligand mapping ensures its continued relevance in both academic and industrial settings.